BENGHE Foundational & Exploratory

Check Availability & Pricing

An In-depth Technical Guide to Adenosine 3'-
Monophosphate Hydrate

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Adenosine 3'-monophosphate
Compound Name:
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This guide provides a comprehensive technical overview of Adenosine 3'-Monophosphate (3'-
AMP), with a particular focus on its hydrated form. It is intended for researchers, scientists, and
professionals in drug development who require a detailed understanding of this critical
biomolecule. This document delves into its fundamental chemical properties, biological
significance, and practical considerations for its use in a laboratory setting.

Section 1: Core Molecular Attributes of Adenosine
3'-Monophosphate

Adenosine 3'-monophosphate is a ribonucleotide, a fundamental building block of RNA. It is
composed of three distinct chemical moieties: the purine base adenine, the five-carbon sugar
ribose, and a single phosphate group esterified to the 3' hydroxyl group of the ribose sugar.
This structural arrangement is pivotal to its function and interactions within biological systems.

Molecular Structure and Weight
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The precise molecular weight of 3'-AMP is a critical parameter for accurate experimental
design, particularly in quantitative analyses such as preparing standard solutions, interpreting
mass spectrometry data, and conducting stoichiometric calculations. It is essential to
distinguish between the anhydrous and hydrated forms of the molecule, as the presence of
water molecules directly impacts the molecular weight.

The anhydrous form of adenosine 3'-monophosphate has a molecular formula of C10H14NsO7P.
[1][2][3] Its calculated molecular weight is approximately 347.22 g/mol .[1][2]

In laboratory settings, 3'-AMP is frequently supplied as a hydrate. The monohydrate is a
common form, with one molecule of water associated with each molecule of 3'-AMP. The
presence of this water of hydration must be accounted for in all calculations.

Table 1: Molecular Properties of Adenosine 3'-Monophosphate and its Hydrate

Adenosine 3'- Adenosine 3'-
Property Monophosphate Monophosphate

(Anhydrous) (Monohydrate)
Molecular Formula C10H14NsO7P[1][2][3] C10H16Ns50sP[4]
Molecular Weight 347.22 g/mol [1][2] 365.24 g/mol [4]
Monoisotopic Mass 347.0631 Da[5] 365.07364948 Da[4]
CAS Number 84-21-9[1][3] 6199-71-9[4]

Chemical Identifiers and Nomenclature

To ensure clarity and avoid ambiguity in research and documentation, it is crucial to use
standardized identifiers for 3'-AMP.

e |[UPAC Name: [(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-2-(hydroxymethyl)oxolan-3-
yl] dihydrogen phosphate[1]

e Common Synonyms: 3'-Adenylic acid, 3'-AMP, Yeast adenylic acid[1]
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The structural distinction between 3'-AMP and its more commonly known isomer, adenosine 5'-
monophosphate (5'-AMP), is the position of the phosphate group on the ribose sugar. This
seemingly minor difference has profound implications for their respective biological roles.

Section 2: Biological Significance and Signaling
Pathways

While often overshadowed by its 5' counterpart, 3'-AMP is not merely a structural isomer but an
active participant in cellular regulation. It is a metabolite that can be produced from the
hydrolysis of 2',3'-cyclic AMP (2',3'-CAMP) by certain phosphodiesterases.[2][6]

Role in Cellular Proliferation

Emerging research has highlighted the role of 3'-AMP as a signaling molecule, particularly in
the context of vascular smooth muscle cells and glomerular mesangial cells.[2][6] Studies have
demonstrated that 3'-AMP can inhibit the proliferation of these cell types.[2][7] This effect is
believed to be mediated through its conversion to adenosine and subsequent activation of A2B
adenosine receptors.[2][8]

A Novel Pathway for Adenosine-Based Regulation

The generation of 3'-AMP from 2',3'-CAMP represents a distinct and relatively unexplored
pathway for adenosine-based cellular regulation.[2] This pathway is independent of the
canonical adenylyl cyclase-cAMP-PKA signaling cascade, offering new avenues for therapeutic
intervention.
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Caption: Simplified signaling pathway of 3'-AMP mediated inhibition of cell proliferation.
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Section 3: Practical Laboratory Applications and
Methodologies

The accurate use of adenosine 3'-monophosphate hydrate in a research setting
necessitates a clear understanding of its properties and appropriate handling procedures.

Preparation of Standard Solutions

Due to its hygroscopic nature, it is imperative to use the molecular weight of the hydrated form
(365.24 g/mol for the monohydrate) when preparing solutions of a specific molarity.

Protocol for Preparation of a 10 mM Stock Solution of 3'-AMP Monohydrate:

Calculate the required mass: For 10 mL of a 10 mM solution, the calculation is as follows:
o Mass (g) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol )
o Mass (g) = 0.010 mol/L x 0.010 L x 365.24 g/mol = 0.00365 g or 3.65 mg.

¢ Weighing: Accurately weigh 3.65 mg of adenosine 3'-monophosphate monohydrate using an
analytical balance.

¢ Dissolution: Transfer the weighed powder to a 15 mL conical tube. Add a portion of the
desired solvent (e.qg., high-purity water or a suitable buffer) and vortex thoroughly to dissolve.

¢ Final Volume Adjustment: Once fully dissolved, bring the final volume to 10 mL with the
solvent.

o Storage: Store the stock solution at -20°C or -80°C for long-term stability.
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Caption: Workflow for preparing a 10 mM stock solution of 3'-~AMP monohydrate.

Analytical Techniques

Several analytical methods are employed for the detection and quantification of 3'-AMP:

o High-Performance Liquid Chromatography (HPLC): A robust technique for separating and
quantifying 3'-AMP in complex mixtures. A C18 reversed-phase column is typically used with
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a buffered mobile phase.

e Mass Spectrometry (MS): Provides high sensitivity and specificity for the detection of 3'-AMP
and its metabolites. It is often coupled with liquid chromatography (LC-MS).

» Nuclear Magnetic Resonance (NMR) Spectroscopy: A powerful tool for structural elucidation
and confirmation of the identity of 3'-AMP.

Handling and Storage

Adenosine 3'-monophosphate hydrate is generally a stable compound. However, to ensure
its integrity, proper handling and storage are essential.

o Storage Conditions: The solid material should be stored in a tightly sealed container in a dry
and cool place. For long-term storage, refrigeration at 2-8°C is recommended.[3]

o Safety Precautions: While not classified as a hazardous substance, standard laboratory
safety practices should be followed.[9][10] This includes wearing appropriate personal
protective equipment (PPE) such as gloves, safety glasses, and a lab coat.[11][12] Avoid
inhalation of dust and contact with skin and eyes.[9][13]

Section 4: Conclusion

Adenosine 3'-monophosphate hydrate is a vital molecule for researchers in various fields of
biology and chemistry. A precise understanding of its molecular weight, distinguishing between
the anhydrous and hydrated forms, is fundamental to experimental accuracy. Beyond its basic
chemical properties, 3'-AMP is an active signaling molecule with emerging roles in cellular
regulation, presenting exciting opportunities for future research and drug development. This
guide provides the core technical information required for the effective and safe utilization of
this compound in a scientific setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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